Cas no 119916-20-0 (Benzenamine,3,4,6-trifluoro-2-methyl-)

• Product Name: Benzenamine,3,4,6-trifluoro-2-methyl-
• CAS No: 119916-20-0
• MF: C₇H₆F₃N
• MW: 161.124452114105
• CID: 132326
• PubChem ID: 22625178
• Update Time: 2025-04-19

Benzenamine,3,4,6-trifluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3,4,6-trifluoro-2-methyl-
• 3,4,6-trifluoro-2-methylaniline
• Benzenamine, 3,4,6-trifluoro-2-methyl- (9CI)
• 2-methyl-3,4,6-trifluoroaniline
• RSIRVWMZSQLNIG-UHFFFAOYSA-N
• DTXSID80627052
• SCHEMBL7073277
• 119916-20-0

• Inchi： 1S/C7H6F3N/c1-3-6(10)4(8)2-5(9)7(3)11/h2H,11H2,1H3
• InChI Key： RSIRVWMZSQLNIG-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=C1C)N)F)F

Computed Properties

• Exact Mass: 161.04528
• Monoisotopic Mass: 161.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes